CID 71379512

• CAS No.: 646054-90-2
• Molecular Formula: C6H4N4
• Molecular Weight: 132.12 g/mol
• InChI: InChI=1S/C6H4N4/c7-10-9-6-3-1-2-4-8-5-6/h1-3,5H
• InChI Key: FXESSQMSTAMWBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C=C1)N=[N+]=[N-]

Description

The compound with the identifier “CID 71379512” is a chemical entity registered in the PubChem database. It is important to understand its structure, properties, and applications to appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 71379512 involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve multiple steps, including the use of catalysts, solvents, and controlled temperatures to facilitate the desired chemical reactions.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet the demand. This involves optimizing the reaction conditions to maximize yield and minimize costs. Industrial production methods may include continuous flow reactors, large-scale batch reactors, and advanced purification techniques to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

CID 71379512 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen, often using reducing agents like sodium borohydride.

Substitution: Substitution reactions involve the replacement of one functional group with another, facilitated by reagents such as halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield a higher oxidation state compound, while reduction may produce a more reduced form of the original compound.

Scientific Research Applications

CID 71379512 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.

Industry: this compound is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of CID 71379512 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to a cascade of biochemical events. These interactions can result in various physiological effects, depending on the context of its use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 71379512 include those with comparable chemical structures and properties. These may include other compounds registered in the PubChem database with similar functional groups or molecular frameworks.

Uniqueness

What sets this compound apart from similar compounds is its unique combination of chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.